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Compound of Interest

Compound Name: 2-bromo-3-methyl-4-nitroPyridine
CAS No.: 79055-55-3
Cat. No.: B1280534
Get Quote
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Executive Summary

2-Bromo-3-methyl-4-nitropyridine is a trisubstituted pyridine derivative that serves as a
"linchpin” intermediate in the synthesis of fused heteroaromatic drug candidates. Its value lies
in its orthogonal reactivity profile:

e C4-Nitro Group: Highly activated for nucleophilic aromatic substitution (

) or reduction to an amine (precursor for cyclization).

o C2-Bromine: A handle for transition-metal catalyzed cross-coupling (Suzuki-Miyaura,
Buchwald-Hartwig).

e C3-Methyl: An acidic "benzylic-like" site capable of condensation reactions (e.g., with DMF-
DMA) to form fused bicyclic systems like 5-azaindoles (pyrrolo[3,2-c]pyridines).

This scaffold is critical in the development of Kinase Inhibitors (Oncology), Proton Pump
Inhibitors (PPIs) (Gastroenterology), and next-generation Antimicrobials.
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Chemical Identity & Physical Properties[1]

Property Specification
IUPAC Name 2-bromo-3-methyl-4-nitropyridine
CAS Number 79055-55-3

Molecular Formula

Molecular Weight 217.02 g/mol
Appearance Yellow to orange crystalline solid
Melting Point 122-125 °C (lit.)
B Soluble in DMSO, DMF, DCM; sparingly soluble
Solubility )
in water.
Reactivity Class Electron-deficient Heterocycle / Nitroaromatic

Core Synthetic Utility & Reaction Pathways[2][3][4]
[5]

The biological activity of this molecule is realized through its transformation into bioactive
cores. The diagram below illustrates the three primary "divergent” pathways available to
researchers using this scaffold.

Pathway A: The Azaindole Cyclization (Kinase Inhibitors)

The interaction between the ortho-methyl (C3) and nitro (C4) groups allows for the Leimgruber-
Batcho indole synthesis equivalent, generating the 5-azaindole core. This scaffold is isosteric
with indole but possesses distinct hydrogen-bonding capabilities, making it a privileged
structure in ATP-competitive kinase inhibitors (e.g., JAK, Aurora, FLT3).

Pathway B: Nucleophilic Aromatic Substitution (PPIs)

The nitro group at C4 is para to the pyridine nitrogen, making it highly susceptible to

displacement by alkoxides or thiols. This is the primary route to Lansoprazole-type pyridine
fragments, where the C4-nitro is replaced by a fluoroalkoxy group (e.qg., 2,2,2-trifluoroethoxy).

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280534?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Pathway C: C2-Functionalization (Diversity)

The C2-bromine atom remains intact during C4/C3 manipulations, allowing for late-stage
diversification via palladium-catalyzed coupling to introduce aryl or heteroaryl side chains.

Condensation Reductive Cyclization 6-Bromo-5-azaindole
(DMF-DMA) (H2, Pd/C or Fe/AcOH) (Kinase Scaffold)
Path A: Ring Fusion
Path B: C4-Substitution | SNAr Displacement ZéBroTho'l‘l -a[l((ic_)xy-
: (R-OH / NaH) -methylpyridine
Path C: C2-Coupling (PPI Precursor)
Suzuki/Buchwald 2-Aryl-3-methyl-
Coupling 4-nitropyridine

2-Bromo-3-methyl-
4-nitropyridine
(CAS 79055-55-3)

Click to download full resolution via product page

Figure 1: Divergent synthetic pathways transforming the 2-bromo-3-methyl-4-nitropyridine
scaffold into bioactive cores.

Biological Applications
Oncology: Kinase Inhibition (5-Azaindoles)

The 5-azaindole (1H-pyrrolo[3,2-c]pyridine) scaffold derived from this starting material is a bio-
isostere of the indole ring found in many natural products.

e Mechanism: The nitrogen atom in the pyridine ring (N5) acts as a hydrogen bond acceptor in
the kinase hinge region, while the pyrrole NH acts as a donor.

» Target Specificity: Derivatives have shown potency against JAK2 (myeloproliferative
disorders) and c-Met (gastric/lung cancer).

e Advantage: The C2-bromine (becoming C6-bromo in the azaindole) allows for the
attachment of "tail" groups that extend into the solvent-exposed region of the kinase pocket,
improving solubility and pharmacokinetic properties.

Gastroenterology: Proton Pump Inhibitors (PPIs)
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This molecule is a direct precursor to the "pyridine fragment" of second-generation PPIs.
e Target: H+/K+ ATPase (Gastric Proton Pump).

o Key Transformation: The displacement of the C4-nitro group with 2,2,2-trifluoroethanol yields
the 4-(2,2,2-trifluoroethoxy) moiety characteristic of Lansoprazole.

« Differentiation: Unlike the chloro-analog, the bromo-analog allows for subsequent lithiation-
formylation sequences to generate the necessary C2-linkage to the benzimidazole core.

Antimicrobial Activity

Nitropyridines themselves possess intrinsic antimicrobial properties.

» Activity: Research indicates activity against Mycobacterium tuberculosis and Gram-positive
bacteria.

e Mechanism: The nitro group can undergo enzymatic reduction within bacteria to form
reactive nitroso intermediates, which damage bacterial DNA and proteins (similar to the
mechanism of metronidazole).

Experimental Protocols
Protocol A: Synthesis of 6-Bromo-5-azaindole (Kinase
Scaffold)

This protocol describes the conversion of the core into the fused azaindole system.

¢ Enamine Formation:

o

Dissolve 2-bromo-3-methyl-4-nitropyridine (1.0 eq) in anhydrous DMF.

[¢]

Add N,N-Dimethylformamide dimethyl acetal (DMF-DMA) (1.5 eq).

Heat to 80-100°C for 4—6 hours under

[¢]

[e]

Observation: Solution turns deep red (formation of the
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-dimethylamino-styrene analog).
o Concentrate in vacuo to yield the crude enamine.

e Reductive Cyclization:

Dissolve the crude enamine in Glacial Acetic Acid.

[e]

o

Add Iron powder (Fe) (5.0 eq) portion-wise at 60°C (Exothermic!).

[¢]

Reflux for 2 hours.[1][2]

[¢]

Workup: Filter through Celite, neutralize filtrate with

, extract with Ethyl Acetate.

[e]

Yield: 6-bromo-1H-pyrrolo[3,2-c]pyridine (typically 60—75%).
Protocol B: Displacement (PPI Precursor)
This protocol demonstrates the high reactivity of the C4-nitro group.
e Reagents: 2,2,2-Trifluoroethanol (TFE) (1.2 eq), Sodium Hydride (NaH) (1.5 eq), THF.
e Procedure:
o Suspend NaH in dry THF at 0°C.
o Add TFE dropwise (gas evolution). Stir for 15 min to form sodium trifluoroethoxide.
o Add solution of 2-bromo-3-methyl-4-nitropyridine in THF dropwise.
o Warm to Room Temperature (RT) and stir for 2 hours.

o Note: The C2-bromine is relatively stable under these specific conditions; the C4-nitro is
significantly more electrophilic due to the para-nitrogen resonance effect.

e Outcome: Formation of 2-bromo-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine.
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Safety & Handling (MSDS Highlights)

Signal Word:WARNING

Hazard Statements:

o H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Energetic Hazard: As a nitro-pyridine, the compound possesses high energy potential. Avoid
heating large quantities in closed vessels without pressure relief.

Storage: Store under inert atmosphere (Argon/Nitrogen) at 2—8°C. Light sensitive.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280534?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

